Cas no 92466-31-4 (4,5-Epoxyartemisinic acid)

4,5-Epoxyartemisinic acid is a key intermediate in the synthesis of artemisinin and its derivatives, which are widely recognized for their antimalarial properties. This compound is characterized by its epoxy functional group at the 4,5-position of the artemisinic acid backbone, enhancing its reactivity for further chemical modifications. Its structural specificity makes it valuable in pharmaceutical research, particularly for developing efficient synthetic routes to artemisinin-based therapies. The compound's high purity and stability under controlled conditions ensure reliable performance in laboratory and industrial applications. Its role in streamlining artemisinin production underscores its importance in addressing global health challenges related to malaria.
4,5-Epoxyartemisinic acid structure
4,5-Epoxyartemisinic acid structure
Product Name:4,5-Epoxyartemisinic acid
CAS No:92466-31-4
MF:C15H22O3
MW:250.333384990692
CID:836843
PubChem ID:21575635
Update Time:2025-06-28

4,5-Epoxyartemisinic acid Chemical and Physical Properties

Names and Identifiers

    • Naphth[1,2-b]oxirene-7-acetic acid,decahydro-1a,4-dimethyl-R-methylene-,(1aR,3aS,4R,7R,7aS,7bS)-
    • 4,5-Epoxyartemisinic acid
    • 2-[(1aR,3aS,4R,7R,7aS,7bS)-1a,4-Dimethyldecahydronaphtho[1,2-b]ox iren-7-yl]acrylic acid
    • Epoxyarteannuinic acid
    • [ "Epoxyarteannuinic acid" ]
    • (1aR,3aS,4R,7R,7aS,7bS)-Decahydro-1a,4-dimethyl-α-methylenenaphth[1,2-b]oxirene-7-acetic acid (ACI)
    • Naphth[1,2-b]oxirene-7-acetic acid, decahydro-1a,4-dimethyl-α-methylene-, [1aR-(1aα,3aβ,4β,7α,7aβ,7bα)]- (ZCI)
    • AKOS032961710
    • 92466-31-4
    • 2-[(1aR,3aS,4R,7R,7aS,7bS)-1a,4-dimethyl-3,3a,4,5,6,7,7a,7b-octahydro-2H-naphtho[1,2-b]oxiren-7-yl]prop-2-enoic acid
    • FS-9157
    • Inchi: 1S/C15H22O3/c1-8-4-5-11(9(2)14(16)17)12-10(8)6-7-15(3)13(12)18-15/h8,10-13H,2,4-7H2,1,3H3,(H,16,17)/t8-,10+,11+,12+,13+,15-/m1/s1
    • InChI Key: CQNNGKUJKJXDCO-IEFGFUDGSA-N
    • SMILES: C([C@@H]1CC[C@@H](C)[C@H]2[C@@H]1[C@@H]1O[C@@]1(CC2)C)(=C)C(=O)O

Computed Properties

  • Exact Mass: 250.15700
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 396.4±15.0 °C at 760 mmHg
  • Flash Point: 145.7±13.9 °C
  • PSA: 49.83000
  • LogP: 2.85700
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

4,5-Epoxyartemisinic acid Security Information

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Additional information on 4,5-Epoxyartemisinic acid

Introduction to 4,5-Epoxyartemisinic Acid (CAS No. 92466-31-4) and Its Significance in Modern Research

4,5-Epoxyartemisinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92466-31-4, is a naturally occurring sesquiterpene lactone derivative that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound serves as a crucial intermediate in the synthesis of artemisinin and its derivatives, which are widely recognized for their potent antimalarial properties. The structural uniqueness of 4,5-Epoxyartemisinic acid lies in its epoxy group, which plays a pivotal role in its biological activity and reactivity.

The biosynthesis of 4,5-Epoxyartemisinic acid primarily occurs in plants belonging to the genus Artemisia, particularly in species such as Artemisia annua. This plant has been extensively studied for its ability to produce artemisinin, a drug that has revolutionized the treatment of malaria. The discovery of 4,5-Epoxyartemisinic acid as a key precursor has opened new avenues for optimizing artemisinin production through metabolic engineering and synthetic biology approaches.

In recent years, researchers have been exploring novel methodologies to enhance the yield and purity of 4,5-Epoxyartemisinic acid. One such approach involves the use of biotechnological techniques, where engineered microorganisms are employed to catalyze the biosynthesis pathway. These advancements not only improve the scalability of artemisinin production but also reduce reliance on traditional plant-based cultivation methods.

The chemical properties of 4,5-Epoxyartemisinic acid make it an attractive candidate for further derivatization. Its epoxy functional group is highly reactive and can undergo various chemical transformations, leading to a diverse array of analogs with enhanced pharmacological profiles. For instance, studies have demonstrated that modifications at the epoxy site can influence the drug's efficacy against resistant strains of *Plasmodium falciparum*, the causative agent of malaria.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of 4,5-Epoxyartemisinic acid's mechanism of action. Molecular modeling techniques have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. Such computational studies are essential for predicting the behavior of drug candidates in vivo and for identifying potential side effects.

The role of 4,5-Epoxyartemisinic acid extends beyond its direct application in antimalarial therapies. It has been investigated for its potential in other therapeutic areas due to its structural framework. For example, derivatives of 4,5-Epoxyartemisinic acid have shown promise in preclinical studies as candidates for anti-inflammatory and anticancer agents. These findings highlight the compound's versatility and underscore its importance as a scaffold for drug discovery.

From an industrial perspective, the demand for high-purity 4,5-Epoxyartemisinic acid has driven innovations in purification technologies. Chromatographic methods and crystallization techniques have been refined to ensure that pharmaceutical-grade material is produced efficiently. These advancements are critical for meeting regulatory standards and ensuring the safety and efficacy of derivative drugs.

The environmental impact of synthesizing 4,5-Epoxyartemisinic acid is another area of growing interest. Sustainable practices are being adopted to minimize waste and energy consumption during production processes. Green chemistry principles are being integrated into synthetic routes to reduce reliance on hazardous reagents and solvents. Such efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.

In conclusion, 4,5-Epoxyartemisinic acid (CAS No. 92466-31-4) represents a cornerstone in modern medicinal chemistry. Its significance as an intermediate in artemisinin synthesis underscores its importance in global health initiatives. Ongoing research continues to uncover new applications and optimize production methods, ensuring that this compound remains at the forefront of pharmaceutical innovation.

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